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Compound of Interest

Compound Name: Polonium-215

Cat. No.: B1235883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic mass and mass excess

data for Polonium-215 (²¹⁵Po). It is intended to serve as a detailed resource, incorporating key

data, experimental methodologies, and a visualization of its nuclear context.

Quantitative Data Summary
The isotopic mass and related properties of Polonium-215 are critical for applications in

nuclear physics research and for understanding the decay chains of heavy elements. The

following table summarizes the most recent and accepted values for these properties.

Property Value Unit

Isotopic Mass 214.9994184(23) u

Atomic Mass 214.9994146 ± 0.0000031 amu

Mass Excess -0.54166 MeV

-545.288 ± 2.854 keV

Binding Energy per Nucleon 7.76817551 MeV

Half-life 1.781(4) ms
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Experimental Protocols and Methodology
The determination of the atomic mass of a very short-lived isotope such as Polonium-215, with

a half-life of just 1.781 milliseconds, is not achieved through direct measurement of an isolated

sample.[1] Instead, its mass is determined by a comprehensive evaluation of experimental data

from various sources, a process known as the Atomic Mass Evaluation (AME).[2][3][4]

The AME methodology combines two primary types of experimental measurements:

Indirect Methods (Reaction and Decay Energies): This is the most crucial approach for short-

lived nuclei like ²¹⁵Po. The mass of ²¹⁵Po is linked to the masses of other nuclei through the

energies (Q-values) of nuclear reactions and radioactive decays. Polonium-215 is a

member of the Uranium-235 decay chain.[5][6] By precisely measuring the kinetic energies

of particles emitted during the alpha and beta decays in this chain, the mass differences

between the parent and daughter nuclides can be calculated. For example, the alpha decay

of Radon-219 to Polonium-215 and the subsequent alpha decay of Polonium-215 to Lead-

211 provide energy links that constrain the mass of ²¹⁵Po.[7]

Direct Methods (Mass Spectrometry): For more stable or longer-lived isotopes, techniques

like Penning Trap Mass Spectrometry (PTMS) or Multi-Reflection Time-of-Flight Mass

Spectrometry (MR-TOF) are used.[8][9] These methods measure the cyclotron frequency of

an ion in a strong magnetic field or its time of flight over a known distance to determine its

mass-to-charge ratio with extremely high precision. While not directly applicable to the

fleeting existence of ²¹⁵Po, these direct measurements of other nuclides in the decay chain

provide solid anchor points for the network of mass connections.

The AME evaluators, historically led by scientists like A.H. Wapstra and G. Audi, collect all

available experimental data and use a sophisticated statistical method—a least-squares

adjustment—to solve a large system of linear equations.[3][10][11] This process yields a self-

consistent and highly reliable set of atomic mass values that represents the best estimate

based on all available evidence. The values presented in the table above are the result of such

an evaluation.

Nuclear Decay Context of Polonium-215
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Polonium-215 is a naturally occurring isotope found in the decay chain of Uranium-235.

Understanding this decay sequence is essential for contextualizing the origin and properties of

²¹⁵Po. The following diagram illustrates the primary decay pathway leading to and from

Polonium-215.
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Uranium-235 Decay Chain Segment
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Caption: Decay path of Uranium-235 leading to Polonium-215.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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